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Abstract

This technical guide provides a comprehensive overview of the synthesis, discovery, and core
properties of Oxone® triple salt, a versatile and powerful oxidizing agent. The active
component of this stable, water-soluble, and non-chlorinated oxidant is potassium
peroxymonosulfate (KHSOs), a derivative of Caro's acid.[1][2][3] This document details the
industrial production and laboratory-scale synthesis of Oxone®, presents its key
physicochemical properties in structured tables, and illustrates its synthesis workflow and a
representative reaction mechanism through detailed diagrams. The information compiled
herein is intended to serve as a critical resource for researchers, scientists, and professionals
in drug development and various other industrial and laboratory settings where strong and
selective oxidation is required.

Introduction and Discovery

Oxone®, a trade name for a potassium triple salt with the formula 2ZKHSOs-KHSO4:-K2S0a4, is a
widely utilized oxidizing agent in a myriad of industrial and laboratory applications.[1][2][4] Its
efficacy stems from the active ingredient, potassium peroxymonosulfate (KHSOs), the
potassium salt of peroxymonosulfuric acid (HzSOs).[2][3] The discovery of this potent oxidizing
species is intrinsically linked to the German chemist Heinrich Caro, who in 1898, first described
the highly oxidative solution formed by mixing concentrated sulfuric acid and hydrogen
peroxide, now known as Caro's acid.[5][6][7][8]
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The triple salt formulation of Oxone® provides enhanced stability and a longer shelf-life
compared to pure potassium peroxymonosulfate, while readily releasing the active
peroxymonosulfate anion upon dissolution in water.[1] This white, granular, and free-flowing
solid is valued for its powerful non-chlorine oxidation capabilities, ease of handling, and
environmentally benign byproducts.[2][9][10] Its applications are diverse, ranging from a
bleaching agent in denture cleansers and laundry formulations to a microetchant in printed
circuit board manufacturing, a repulping aid in the paper industry, and an essential reagent in
organic synthesis for transformations such as the oxidation of aldehydes to carboxylic acids
and the epoxidation of alkenes.[1][4][9][11]

Physicochemical and Quantitative Data

The utility of Oxone® is defined by its specific physicochemical properties. The following tables
summarize the key quantitative data for this compound.

Table 1: Chemical Composition and Identification

Property Value

Chemical Formula 2KHSOs5-KHS04:K2S04

Molecular Weight 614.76 g/mol

Active Component Potassium Peroxymonosulfate (KHSOs)
CAS Number 70693-62-8

Appearance White, granular, free-flowing solid

Source:[3][4][12]

Table 2: Oxidative Capacity and Purity
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Property Value
Theoretical Active Oxygen 5.2%
Typical Active Oxygen = 4.5%
Minimum KHSOs Assay >42.8%

Standard Electrode Potential (E°)

+1.81 V (for the HSOs=/HSO4~ half-reaction)

Source:[2][12][13][14]

Table 3: Solubility and Stability

Property Value
Solubility in Water (at 20°C) >250 g/L
pH (1% solution at 25°C) 2.3

Solid State Stability

< 1% loss of activity per month under

recommended storage conditions

Decomposition Onset Temperature

~300°C

Source:[3][4][14][15]

Synthesis of Oxone® Triple Salt

The synthesis of Oxone® can be approached on both an industrial and a laboratory scale. The

industrial process is designed for large-scale, cost-effective production, while laboratory

methods offer routes for preparing smaller, high-purity batches.

Industrial Production Protocol

The commercial production of Oxone® triple salt is primarily achieved through the fuming

sulfuric acid method.[16] This process involves the in-situ generation of peroxysulfuric acid

(Caro's acid) followed by careful neutralization with a potassium source.

Experimental Protocol:
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Preparation of Peroxysulfuric Acid (Caro's Acid): High-concentration fuming sulfuric acid
(oleum) is reacted with a high-concentration solution of hydrogen peroxide (typically 50-
70%). This reaction is highly exothermic and requires strict temperature control, often
maintained at or below 10°C, to prevent decomposition of the peroxy acid. The reaction is
typically carried out in a continuous stirred-tank reactor.

Neutralization: The resulting Caro's acid solution is then carefully neutralized with a
potassium source, most commonly potassium hydroxide or potassium carbonate. The
neutralization is performed in a controlled manner to manage the heat of reaction and to
achieve the correct stoichiometry for the triple salt formation. A crystal form modifier, such as
magnesium carbonate, may be added at this stage.[17][18]

Crystallization: The neutralized solution is then subjected to vacuum concentration to remove
excess water. This is followed by cooling to induce crystallization of the triple salt. The
crystallization temperature is typically lowered to 0°C or below to maximize the yield.[16][17]

Separation and Drying: The crystallized product is separated from the mother liquor via
centrifugation. The resulting cake is then washed, often with an ethanol-water mixture, to
remove impurities.[19]

Drying: The final product is dried under vacuum at a controlled temperature (typically not
exceeding 70°C) to yield the stable, granular Oxone® triple salt.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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